Cas no 103615-71-0 ((3-Phenylbicyclo[2.2.1]hept-5-en-2-yl)phosphonic acid)

• Product Name: (3-Phenylbicyclo[2.2.1]hept-5-en-2-yl)phosphonic acid
• CAS No: 103615-71-0
• MF: C₁₃H₁₅O₃P
• MW: 250.230164766312
• CID: 2623541
• PubChem ID: 13484101
• Update Time: 2025-04-21

(3-Phenylbicyclo[2.2.1]hept-5-en-2-yl)phosphonic acid Chemical and Physical Properties

Names and Identifiers

• (3-Phenylbicyclo[2.2.1]hept-5-en-2-yl)phosphonic acid
• DTXSID00541923
• 103615-71-0

• Inchi： 1S/C13H15O3P/c14-17(15,16)13-11-7-6-10(8-11)12(13)9-4-2-1-3-5-9/h1-7,10-13H,8H2,(H2,14,15,16)
• InChI Key： SIYBDSIQHYXNNU-UHFFFAOYSA-N
• SMILES： P(C1C(C2C=CC=CC=2)C2C=CC1C2)(=O)(O)O

Computed Properties

• Exact Mass: 250.07588133Da
• Monoisotopic Mass: 250.07588133Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.5Ų